Cas no 1000949-18-7 (N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide)

• Product Name: N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide
• CAS No: 1000949-18-7
• MF: C₂₀H₂₁ClN₂O₄S
• MW: 420.909743070602
• CID: 6124441
• PubChem ID: 44086522
• Update Time: 2025-06-13

N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide
• F5140-0375
• N-(2-benzoyl-4-chlorophenyl)-1-(methylsulfonyl)piperidine-3-carboxamide
• N-(2-benzoyl-4-chlorophenyl)-1-methylsulfonylpiperidine-3-carboxamide
• VU0637059-1
• AKOS024500017
• 1000949-18-7

• Inchi： 1S/C20H21ClN2O4S/c1-28(26,27)23-11-5-8-15(13-23)20(25)22-18-10-9-16(21)12-17(18)19(24)14-6-3-2-4-7-14/h2-4,6-7,9-10,12,15H,5,8,11,13H2,1H3,(H,22,25)
• InChI Key： KFMYPGJZRQNQNF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(C2C=CC=CC=2)=O)=C1)NC(C1CN(CCC1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 420.091
• Monoisotopic Mass: 420.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide

Research Brief on N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide (CAS: 1000949-18-7)

N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide (CAS: 1000949-18-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a benzoyl-chlorophenyl moiety and a methanesulfonylpiperidine-carboxamide group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide involves a multi-step process, starting with the condensation of 2-benzoyl-4-chloroaniline with 1-methanesulfonylpiperidine-3-carboxylic acid. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the compound's structure and purity. The synthetic route has been optimized to achieve high yields and scalability, making it feasible for large-scale production and further preclinical studies.

Pharmacological evaluations of N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide have revealed its potent inhibitory activity against specific molecular targets, including kinases and enzymes implicated in inflammatory and oncogenic pathways. In vitro studies demonstrated its ability to suppress the proliferation of cancer cell lines, particularly those resistant to conventional therapies. Additionally, the compound exhibited favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Recent in vivo studies have further validated the therapeutic potential of N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide. Animal models of inflammatory diseases and cancer have shown significant reduction in disease progression upon treatment with this compound. Mechanistic studies suggest that its efficacy is mediated through the modulation of key signaling pathways, including NF-κB and MAPK, which play pivotal roles in inflammation and tumorigenesis. These findings underscore the compound's potential as a multi-targeted agent for complex diseases.

Despite these promising results, challenges remain in the development of N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive safety profiling and structure-activity relationship (SAR) studies. Future research directions include the exploration of derivatives to enhance selectivity and reduce potential side effects, as well as the initiation of clinical trials to evaluate its safety and efficacy in humans.

In conclusion, N-(2-benzoyl-4-chlorophenyl)-1-methanesulfonylpiperidine-3-carboxamide represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology and inflammatory diseases. Its unique chemical structure, combined with robust pharmacological activity, positions it as a valuable lead compound for further development. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential.